Cas no 2803755-54-4 (tert-butyl (3S)-3-isothiocyanatopyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3S)-3-isothiocyanatopyrrolidine-1-carboxylate
• CAS No: 2803755-54-4
• MF: C₁₀H₁₆N₂O₂S
• MW: 228.311241149902
• CID: 6465987
• PubChem ID: 165739830
• Update Time: 2025-10-31

tert-butyl (3S)-3-isothiocyanatopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3S)-3-isothiocyanatopyrrolidine-1-carboxylate
• 2803755-54-4
• EN300-37403050

• Inchi： 1S/C10H16N2O2S/c1-10(2,3)14-9(13)12-5-4-8(6-12)11-7-15/h8H,4-6H2,1-3H3/t8-/m0/s1
• InChI Key： BRHYXIAYPHYBDB-QMMMGPOBSA-N
• SMILES： S=C=N[C@@H]1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 228.09324893g/mol
• Monoisotopic Mass: 228.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 74Ų

Additional information on tert-butyl (3S)-3-isothiocyanatopyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl (3S)-3-isothiocyanatopyrrolidine-1-carboxylate (CAS No. 2803755-54-4)

The compound tert-butyl (3S)-3-isothiocyanatopyrrolidine-1-carboxylate (CAS No. 2803755-54-4) is a chiral pyrrolidine derivative widely utilized in pharmaceutical and organic synthesis. Its unique structure, featuring an isothiocyanate functional group and a tert-butyl carbamate moiety, makes it a valuable intermediate for constructing complex molecules. Researchers and chemists frequently search for synthesis methods of tert-butyl (3S)-3-isothiocyanatopyrrolidine-1-carboxylate, applications in drug discovery, and chiral building blocks, reflecting its significance in modern chemistry.

One of the key advantages of this compound lies in its stereochemistry. The (3S)-configuration ensures high enantiopurity, which is critical for developing optically active pharmaceuticals. Recent trends in AI-driven drug design and green chemistry have further highlighted the demand for such chiral intermediates. For instance, its role in peptide coupling reactions and catalysis aligns with the growing interest in sustainable synthetic routes. Users often inquire about how to handle tert-butyl (3S)-3-isothiocyanatopyrrolidine-1-carboxylate safely or its solubility in organic solvents, underscoring the need for practical guidance.

From a structural perspective, the isothiocyanate group offers reactivity toward nucleophiles, enabling the formation of thiourea derivatives—a feature exploited in bioconjugation and material science. The tert-butyloxycarbonyl (Boc) protecting group enhances stability during synthetic transformations, a topic frequently explored in organic chemistry forums. Additionally, the compound’s compatibility with microwave-assisted synthesis and flow chemistry techniques positions it as a versatile tool for high-throughput screening.

In the context of drug discovery, tert-butyl (3S)-3-isothiocyanatopyrrolidine-1-carboxylate serves as a precursor for kinase inhibitors and GPCR-targeted therapies. Its relevance to cancer research and neurodegenerative diseases has spurred academic and industrial interest. Searches like “tert-butyl (3S)-3-isothiocyanatopyrrolidine-1-carboxylate supplier” or “price comparison for CAS 2803755-54-4” reflect its commercial demand. Moreover, discussions on scalable synthesis and regulatory compliance dominate professional networks, emphasizing its industrial applicability.

To conclude, tert-butyl (3S)-3-isothiocyanatopyrrolidine-1-carboxylate (CAS No. 2803755-54-4) exemplifies the intersection of chiral chemistry and innovative drug development. Its multifaceted applications, coupled with rising interest in sustainable synthesis and precision medicine, ensure its continued prominence in scientific literature and commercial catalogs. For those exploring advanced intermediates or custom synthesis solutions, this compound remains a cornerstone of modern organic chemistry.